2-Hydroxy-6-nitronaphthalene-1-carbaldehyde

• IUPAC Name: 2-hydroxy-6-nitronaphthalene-1-carbaldehyde
• InChI: InChI=1S/C11H7NO4/c13-6-10-9-3-2-8(12(15)16)5-7(9)1-4-11(10)14/h1-6,14H
• InChI Key: NSMXSOJJDHNPSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2C=O)O)C=C1[N+](=O)[O-]
• Molecular Formula: C11H7NO4
• DSSTOX Substance ID: DTXSID30393730
• Molecular Weight: 217.18 g/mol
• CAS RN: 53653-22-8

Description

2-Hydroxy-6-nitronaphthalene-1-carbaldehyde is a chemical compound with the molecular formula C11H7NO4 and a molecular weight of 217.18 g/mol.

Molecular Structure Analysis

The molecular structure of 2-Hydroxy-6-nitronaphthalene-1-carbaldehyde consists of 11 carbon atoms, 7 hydrogen atoms, 1 nitrogen atom, and 4 oxygen atoms.

Physical And Chemical Properties Analysis

2-Hydroxy-6-nitronaphthalene-1-carbaldehyde has a molecular weight of 217.18 g/mol.

Scientific Research Applications

Analytical Reagent for Metal Ion Detection

2-Hydroxy-6-nitronaphthalene-1-carbaldehyde has been studied for its potential as an analytical reagent. A specific derivative, 2-hydroxy-3-nitrosonaphthalene-1-carbaldehyde, can be immobilized on a fibrous support and used for the determination of metal ions, especially cobalt(II), in wastewater (Nurmukhammadov et al., 2014).

Development of Fluorescent Chemosensors

This compound is a key predecessor in the creation of fluorescent chemosensors. Its structure, featuring a functionalized aromatic ring, makes it suitable for the synthesis of various fluorescent probes. It has been used as a stellar predecessor for preparing different fluorescent chemosensors, demonstrating its versatility in this domain (Maher, 2018).

Biological Effects and Antibacterial Properties

Research has explored the biological effects of 2-Hydroxy-6-nitronaphthalene-1-carbaldehyde derivatives. For example, nitronaphthalenes isolated from the endophytic fungus Coniothyrium sp., which include derivatives of this compound, have shown considerable antibacterial, antifungal, and antialgal properties (Krohn et al., 2008).

Detection of Metal Ions

The compound has been used in the design of a colorimetric and turn-on fluorescent probe for the detection of Al(III). A study demonstrated that a probe based on this compound exhibited high selectivity towards Al(III) with significant fluorescence intensity enhancement, showcasing its potential in metal ion detection (Pang et al., 2018).

Synthesis and Characterization in Organic Chemistry

This compound has been involved in various synthesis processes in organic chemistry. For instance, its derivatives have been synthesized and characterized for their role in forming Schiff Bases and metal complexes, further contributing to the exploration of novel compounds and reactions in organic chemistry (Maher, 2018).

Mechanism of Action

Target of Action

It’s known that this compound can be used as a reference substance for drug impurities and reagents .

Mode of Action

It’s known that this compound is a key predecessor to an assortment coordinating agent and the schiff bases derived from these ligands played a unique role in the development of important biomolecules .

Biochemical Pathways

Schiff bases formed from o-hydroxy aromatic ketones and aldehydes are stellar design for the study of keto-enol tautomerism in liquid and solid state .

Result of Action

The metal-schiff base complexes obtained from 2-hydroxynaphthalene-1-carbaldehyde had been revealed to show a broad area of biological effectiveness, catalytic reaction, sensors, selective electrodes and fluorescent .